![molecular formula C9H10BrN B1275206 6-Bromo-1,2,3,4-tetrahydroquinoline CAS No. 22190-35-8](/img/structure/B1275206.png)
6-Bromo-1,2,3,4-tetrahydroquinoline
Overview
Description
6-Bromo-1,2,3,4-tetrahydroquinoline (6-BrTHQ) is a synthetic organic compound that has been widely used in medicinal and pharmaceutical research. It is a member of the quinoline family and has been used for a variety of purposes such as a metabolic inhibitor, a ligand for metal ions, and a fluorescent dye. 6-BrTHQ has also been used in the synthesis of other compounds, such as 6-bromo-1,2,3,4-tetrahydropyridine (6-BrTHP). 6-BrTHQ has a wide range of applications in scientific research, including its use in the synthesis of drugs, its ability to act as a metabolic inhibitor, and its potential to be used as a fluorescent dye.
Scientific Research Applications
Synthesis and Chemical Properties
6-Bromo-1,2,3,4-tetrahydroquinoline has been studied for its role in various synthesis processes. It is used in the efficient and selective synthesis of quinoline derivatives. For instance, the bromination reaction of 1,2,3,4-tetrahydroquinoline has been explored to create synthetically valuable compounds like 4,6,8-tribromoquinoline and 6,8-dibromo-1,2,3,4-tetrahydroquinoline. These compounds are further converted into bromoquinolines through aromatization, leading to several novel trisubstituted quinoline derivatives via lithium–halogen exchange reactions (Şahin et al., 2008).
Biological Activity Studies
This compound derivatives have been synthesized and investigated for their biological activities. The study on synthesis and biological activity of certain derivatives of 2,4-dioxo-1,2,3,4-tetrahydroquinazoline, including 6-bromo-1-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline and its derivatives, highlights the potential biological significance of these compounds (Khalifa et al., 1982).
Optical Properties and Structural Analysis
Studies have also been conducted on the optical properties and structural analysis of this compound derivatives. For example, the absolute configurations of the arene oxide, trans-dihydrodiol, and cis-dihydrodiol products from the metabolism of quinoline at the 5,6-bond, including trans-6-bromo-5-hydroxy-5,6,7,8-tetrahydroquinoline enantiomers, have been resolved and analyzed through X-ray crystallography. This research provides insights into the stereochemical aspects of quinoline metabolites (Boyd et al., 1991).
Development of Novel Scaffolds
The compound has also been used in the development of novel scaffolds for potential therapeutic applications. For instance, novel 1,2,3,4-tetrahydroquinoline scaffolds have been developed as potent NF-κB inhibitors and cytotoxic agents, demonstrating the compound's significance in medicinal chemistry (Jo et al., 2016).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
6-bromo-1,2,3,4-tetrahydroquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrN/c10-8-3-4-9-7(6-8)2-1-5-11-9/h3-4,6,11H,1-2,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEHMHBSITKCQBY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC(=C2)Br)NC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80405817 | |
Record name | 6-bromo-1,2,3,4-tetrahydroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80405817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
22190-35-8 | |
Record name | 6-bromo-1,2,3,4-tetrahydroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80405817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-bromo-1,2,3,4-tetrahydroquinoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the key structural features of 6-Bromo-1,2,3,4-tetrahydroquinoline as observed in the study?
A1: The study on this compound-8-carbonitrile highlights the compound's crystal structure. Notably, the piperidine ring exhibits conformational flexibility, as evidenced by one of its methylene groups being disordered over two positions. This disorder results in two distinct envelope conformations for the molecule. Furthermore, the crystal structure reveals the formation of inversion dimers, facilitated by pairs of N—H⋯N hydrogen bonds that create R22(12) loops.
Q2: Does the addition of substituents to the core this compound structure affect its conformation?
A2: While the provided research focuses on this compound-8-carbonitrile , a different study investigated 2-methyl-4-(N-acetanylino)-6-bromo-1,2,3,4-tetrahydroquinoline . Although specific conformational details for this derivative weren't provided, the presence of additional substituents (methyl and N-acetanylino groups) at different positions will likely influence the molecule's overall conformation and potentially its interactions with other molecules.
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